Cas no 15830-62-3 (9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI))

9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI) structure
15830-62-3 structure
Product Name:9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI)
CAS No:15830-62-3
MF:C10H14N6O4
MW:282.255960941315
CID:156518
PubChem ID:259812
Update Time:2025-04-19

9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI) Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6,8-diamino-9-b-D-xylofuranosyl-(8CI)
    • 2-(6,8-diaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • 6H-Purin-6-one,2,8-diamino-1,9-dihydro-9-(2-thienylmethyl)-
    • 8-amino-9-(2-thienylmethyl)guanine
    • 8-amino-9-(thien-2-ylmethyl)guanine
    • 8-amino-9-[(2-thienyl)methyl]guanine
    • 8-amino-9-[(thien-2-yl)methyl]guanine
    • AC1L3UEZ
    • ACMC-1CEUY
    • CHEBI:148137
    • CHEMBL285627
    • CTK4A2790
    • PD 119229
    • SureCN9665264
    • 2-(6,8-diaminopurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 15830-62-3
    • AKOS015918437
    • 15830-57-6
    • 8-Imino-9-pentofuranosyl-8,9-dihydro-7H-purin-6-amine
    • NSC-111701
    • NSC112435
    • A824234
    • NSC-112435
    • DTXSID60935889
    • NCIOpen2_005589
    • SCHEMBL6675376
    • NSC-90394
    • FT-0658744
    • NSC90394
    • 9H-Purine,8-diamino-9-.beta.-D-ribofuranosyl-
    • NSC111701
    • SCHEMBL17412455
    • Inchi: 1S/C10H14N6O4/c11-7-4-8(14-2-13-7)16(10(12)15-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,15)(H2,11,13,14)
    • InChI Key: DVGWFQILDUEEGX-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(N)=NC2C(N)=NC=NC1=2)O)O

Computed Properties

  • Exact Mass: 282.10782
  • Monoisotopic Mass: 282.10765295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • PSA: 165.56
  • LogP: -1.23540
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